Cas no 3556-60-3 (3-Methoxy-4-methylbenzonitrile)

3-Methoxy-4-methylbenzonitrile structure
3556-60-3 structure
Product Name:3-Methoxy-4-methylbenzonitrile
CAS No:3556-60-3
Molecular Formula:C9H9NO
Molecular Weight:147.17386
MDL:MFCD03428590
CID:303610
PubChem ID:125307536

3-Methoxy-4-methylbenzonitrile Properties

Names and Identifiers

    • 3-Methoxy-4-methylbenzonitrile
    • Benzonitrile,3-methoxy-4-methyl-
    • 3-Methoxy-4-methyl-benzonitril
    • 3-methoxy-4-methyl-benzonitrile
    • 3-methoxy-4-methylcyano-benzene
    • 4-Cyano-2-methoxytoluene
    • 4-methyl-3-methoxybenzonitrile
    • 5-Cyano-2-methylanisole
    • AMY4412
    • CS-W018208
    • SY037608
    • DTXSID70563637
    • AKOS009157477
    • QLJZMAGXHHXXMS-UHFFFAOYSA-N
    • Z1079179078
    • EN300-115149
    • Benzonitrile, 3-methoxy-4-methyl-
    • SCHEMBL1716190
    • PS-3441
    • M1977
    • A21200
    • 3556-60-3
    • MFCD03428590
    • DTXCID80514413
    • 4-cyano-2-methoxytoluene;3-methoxy-4-methylbenzonitrile;
    • MDL: MFCD03428590
    • InChIKey: QLJZMAGXHHXXMS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H9NO/c1-7-3-4-8(6-10)5-9(7)11-2/h3-5H,1-2H3
    • SMILES: CC1=C(C=C(C=C1)C#N)OC

Computed Properties

  • Exact Mass: 147.06800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 147.068413911g/mol
  • Heavy Atom Count: 11
  • Complexity: 170
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • LogP: 1.87528
  • PSA: 33.02000
  • Boiling Point: 247.2±28.0 ºC (760 Torr),
  • Melting Point: 52.0 to 56.0 deg-C
  • Flash Point: 102.9±17.9 ºC,
  • Solubility: Very slightly soluble (0.34 g/l) (25 º C),
  • Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),

3-Methoxy-4-methylbenzonitrile Security Information

3-Methoxy-4-methylbenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Methoxy-4-methylbenzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003K3K-1g
3-Methoxy-4-methylbenzonitrile
3556-60-3 98%
1g
$5.00 2025-02-20
A2B Chem LLC
AB65216-1g
3-Methoxy-4-methylbenzonitrile
3556-60-3 98%
1g
$5.00 2024-04-20
Aaron
AR003KBW-1g
3-Methoxy-4-methylbenzonitrile
3556-60-3 98%
1g
$5.00 2025-01-22
Alichem
A015000185-100g
5-Cyano-2-methylanisole
3556-60-3 97%
100g
$329.00 2023-09-02
Ambeed
A127069-1g
3-Methoxy-4-methylbenzonitrile
3556-60-3 98%
1g
$6.0
Apollo Scientific
OR11330-5g
3-Methoxy-4-methylbenzonitrile
3556-60-3 98%
5g
£30.00 2025-02-19
Chemenu
CM157187-10g
3-Methoxy-4-methylbenzonitrile
3556-60-3 95%+
10g
$80 2022-12-31
Crysdot LLC
CD12079521-10g
3-Methoxy-4-methylbenzonitrile
3556-60-3 97%
10g
$119 2024-07-18
Enamine
EN300-115149-0.05g
3-methoxy-4-methylbenzonitrile
3556-60-3 95%
0.05g
$19.0 2023-05-03
eNovation Chemicals LLC
D955810-25g
3-Methoxy-4-methylbenzonitrile
3556-60-3 98%
25g
$220 2022-04-15

3-Methoxy-4-methylbenzonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:3556-60-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3556-60-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3556-60-3)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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